N-cyclohexyl-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(2,6-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H20Cl2N2O3S/c1-23(21,22)19(11-6-3-2-4-7-11)10-14(20)18-15-12(16)8-5-9-13(15)17/h5,8-9,11H,2-4,6-7,10H2,1H3,(H,18,20)
• InChI Key: OHWCGQPAMOOIPK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=C(C=CC=C1Cl)Cl)C2CCCCC2
• Molecular Formula: C15H20Cl2N2O3S
• Molecular Weight: 379.3 g/mol

Description

N-cyclohexyl-N-[2-(morpholin-4-yl)-2-oxoethyl]methanesulfonamide, commonly known as CMS, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. CMS is a sulfonamide-based compound that is primarily used as a pharmaceutical intermediate.

Mechanism of Action

The mechanism of action of CMS is not fully understood. However, it is believed that CMS exerts its biological effects by inhibiting the activity of certain enzymes and proteins.
Biochemical and Physiological Effects:
CMS has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that CMS can inhibit the growth of cancer cells, fungi, and viruses. CMS has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

CMS has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, CMS has low toxicity and is relatively inexpensive. However, CMS has limitations as well. It is not water-soluble, which can make it difficult to use in aqueous solutions. Additionally, CMS can be sensitive to light and air, which can impact its stability.

Future Directions

There are several future directions for research on CMS. One potential area of study is the development of CMS-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of CMS and its potential applications in agriculture and materials science. Finally, studies are needed to address the limitations of CMS, such as its solubility and stability, to improve its effectiveness in lab experiments and potential applications.

Synthesis Methods

CMS can be synthesized through a multistep process that involves the reaction of cyclohexylamine with morpholine to form N-cyclohexyl-N-morpholin-4-ylpropanamide. This intermediate is then reacted with methanesulfonyl chloride to form CMS.

Scientific Research Applications

CMS has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, CMS has been investigated for its anticancer, antifungal, and antiviral properties. In agriculture, CMS has been studied for its potential as a pesticide. In materials science, CMS has been examined for its use in the development of advanced materials.